Cas no 98978-23-5 (3-(cyclohex-3-en-1-yl)prop-2-enal)

• Product Name: 3-(cyclohex-3-en-1-yl)prop-2-enal
• CAS No: 98978-23-5
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 4378962
• PubChem ID: 5354901
• Update Time: 2025-05-24

3-(cyclohex-3-en-1-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(3-cyclohexen-1-yl)-, (E)-
• 3-(cyclohex-3-en-1-yl)prop-2-enal
• SCHEMBL19245465
• 6556-42-9
• NSC-22291
• EN300-1841989
• DTXSID20417873
• NSC22291
• 98978-23-5

• Inchi： 1S/C9H12O/c10-8-4-7-9-5-2-1-3-6-9/h1-2,4,7-9H,3,5-6H2/b7-4+
• InChI Key： BJUAGQHDGHROOO-QPJJXVBHSA-N
• SMILES： O=C/C=C/C1CC=CCC1

Computed Properties

• Exact Mass: 136.088815002Da
• Monoisotopic Mass: 136.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-(cyclohex-3-en-1-yl)prop-2-enal

Comprehensive Overview of 3-(cyclohex-3-en-1-yl)prop-2-enal (CAS No. 98978-23-5): Properties, Applications, and Industry Trends

3-(cyclohex-3-en-1-yl)prop-2-enal (CAS No. 98978-23-5) is a versatile organic compound with a unique molecular structure combining a cyclohexene ring and an α,β-unsaturated aldehyde moiety. This structural feature makes it valuable in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. The compound's CAS number 98978-23-5 serves as a critical identifier for researchers and regulatory compliance across global markets.

Recent advancements in green chemistry have spotlighted 3-(cyclohex-3-en-1-yl)prop-2-enal as a target for sustainable production methods. Industry reports indicate growing interest in enzymatic synthesis routes to replace traditional chemical processes, aligning with the EU Green Deal and EPA Safer Choice initiatives. The compound's biodegradability potential is currently under evaluation by several environmental research groups.

The fragrance industry particularly values CAS 98978-23-5 for its ability to contribute woody-herbaceous notes in premium perfumery. Market analysis shows a 12% annual growth in demand for cyclohexene derivatives in luxury fragrances, driven by consumer preference for natural-inspired synthetics. Leading flavor & fragrance companies are developing novel molecular encapsulation techniques to enhance this compound's stability in personal care formulations.

In pharmaceutical research, 3-(cyclohex-3-en-1-yl)prop-2-enal serves as a key building block for terpene-derived active ingredients. Patent filings reveal its application in anti-inflammatory drug candidates and neuroprotective agents. The compound's conjugated double bond system enables diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

Analytical characterization of 98978-23-5 typically involves GC-MS and NMR spectroscopy, with recent studies employing computational chemistry to predict its behavior in complex mixtures. The vapor pressure and logP values of this compound make it particularly suitable for controlled-release applications, a feature increasingly important in smart material development.

Supply chain data indicates that 3-(cyclohex-3-en-1-yl)prop-2-enal production remains concentrated in Europe and North America, with emerging capacity in India. Quality standards typically reference ISO 9001 and REACH compliance, with technical specifications emphasizing isomeric purity above 98% for most applications. The compound's storage stability under nitrogen atmosphere has been significantly improved through recent packaging innovations.

Future research directions for CAS 98978-23-5 include exploration of its catalytic asymmetric synthesis and potential in bio-based polymers. The compound's structure-property relationships are being modeled using AI-assisted molecular design platforms, reflecting the industry's digital transformation. Environmental fate studies using OECD test guidelines are expected to further clarify its ecological profile.